Methyl 2-{4-[2-amino-4-(trifluoromethyl)phenoxy]-phenyl}acetate
Overview
Description
“Methyl 2-{4-[2-amino-4-(trifluoromethyl)phenoxy]-phenyl}acetate” is a chemical compound with the molecular formula C16H14F3NO3 and a molecular weight of 325.28 . It is used for proteomics research .
Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 325.28 . Further physical and chemical properties are not directly available.Scientific Research Applications
Antibacterial Activity
- Compounds related to Methyl 2-{4-[2-amino-4-(trifluoromethyl)phenoxy]-phenyl}acetate have been synthesized and evaluated for their inhibitory activity against several microbes, indicating potential antibacterial applications (Desai et al., 2001).
Herbicidal Activity
- Isomers of a compound closely related to this compound have been tested for herbicidal effects on broadleaf weeds, showing potential use in agriculture (Hayashi & Kouji, 1990).
Crystal Structure Analysis
- The crystal structure of a similar compound has been analyzed, providing insights into its molecular interactions and packing, which is crucial for understanding its chemical properties (Mao et al., 2015).
Adrenergic Agonists Research
- Related compounds have been identified as selective adrenergic agonists, which could have implications in medical research, particularly in understanding and manipulating adrenergic receptors (Howe et al., 1992).
Anticancer Studies
- Organotin(IV) complexes with amino acetate functionalization, similar to the subject compound, have been explored for their cytotoxic effects against various human tumor cell lines, suggesting potential anticancer applications (Basu Baul et al., 2009).
Pharmacological Applications
- A compound structurally related to this compound has been studied for its potential use as a PGE2 antagonist, which could have pharmacological relevance (Naganawa et al., 2006).
Hemoglobin Oxygen Affinity Research
- Studies on compounds with phenoxyacetate structures have examined their effects on hemoglobin's affinity for oxygen, which could have clinical implications in conditions where oxygen supply is critical (Randad et al., 1991).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-[4-[2-amino-4-(trifluoromethyl)phenoxy]phenyl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO3/c1-22-15(21)8-10-2-5-12(6-3-10)23-14-7-4-11(9-13(14)20)16(17,18)19/h2-7,9H,8,20H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZINCNMJRZHIMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC=C(C=C1)OC2=C(C=C(C=C2)C(F)(F)F)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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